Cas no 313480-94-3 (4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide)

4-(Diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is a specialized benzothiazole derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a diethylsulfamoyl moiety and a nitro-substituted benzothiazole ring, contributing to its unique reactivity and binding properties. This compound may serve as an intermediate in the synthesis of pharmacologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both sulfonamide and nitro groups enhances its potential for selective interactions with biological targets. Its well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for drug discovery and mechanistic studies.

4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide structure

313480-94-3 structure

Product Name:4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

CAS No:313480-94-3

MF:C₁₈H₁₈N₄O₅S₂

MW:434.489321231842

CID:1446854

PubChem ID:617560

Update Time:2025-05-27

4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 4-[(diethylamino)sulfonyl]-N-(6-nitro-2-benzothiazolyl)-
- 4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
- 4-(N,N-diethylsulfamoyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide
- AKOS002069380
- XQXIJYOBNPXASW-UHFFFAOYSA-N
- 4-(Diethylaminosulfonyl)-N-(6-nitro-2-benzothiazolyl)benzamide
- Oprea1_361253
- 4-[(Diethylamino)sulfonyl]-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide #
- SR-01000426672
- F0015-0772
- SR-01000426672-1
- 313480-94-3
- Inchi： 1S/C18H18N4O5S2/c1-3-21(4-2)29(26,27)14-8-5-12(6-9-14)17(23)20-18-19-15-10-7-13(22(24)25)11-16(15)28-18/h5-11H,3-4H2,1-2H3,(H,19,20,23)
- InChI Key： XQXIJYOBNPXASW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(NC2=NC3C=CC(=CC=3S2)[N+](=O)[O-])=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 434.07204
Monoisotopic Mass: 434.07186203g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 696
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 162Å²

Experimental Properties

PSA: 122.51

4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0015-0772-2μmol	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0015-0772-5μmol	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0015-0772-10μmol	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0015-0772-20μmol	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0015-0772-1mg	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0015-0772-2mg	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0015-0772-3mg	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0015-0772-4mg	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0015-0772-5mg	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0015-0772-10mg	4-(diethylsulfamoyl)-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide	313480-94-3	90%+	10mg	$79.0	2023-05-17